Cas no 1217800-70-8 (4,5-Dichloro-2-fluorobenzaldehyde)

4,5-Dichloro-2-fluorobenzaldehyde is a halogenated aromatic aldehyde with the molecular formula C₇H₃Cl₂FO. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its distinct substitution pattern—featuring chloro and fluoro groups adjacent to the formyl functionality—enhances reactivity in electrophilic and nucleophilic transformations, making it valuable for constructing complex molecular frameworks. The electron-withdrawing effects of the halogens also improve stability and selectivity in cross-coupling reactions. With high purity and consistent quality, it is suitable for research and industrial applications requiring precise functionalization of aromatic systems. Proper handling is advised due to its reactive aldehyde group.

4,5-Dichloro-2-fluorobenzaldehyde structure

1217800-70-8 structure

Product Name:4,5-Dichloro-2-fluorobenzaldehyde

CAS No:1217800-70-8

MF:C₇H₃Cl₂FO

MW:193.00252366066

MDL:MFCD28785955

CID:2093263

PubChem ID:87317372

Update Time:2025-06-06

4,5-Dichloro-2-fluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

- 4,5-Dichloro-2-fluorobenzaldehyde
- Benzaldehyde, 4,5-dichloro-2-fluoro-
- BS-42736
- 4,5-dichloro-2-fluoro-benzaldehyde
- SCHEMBL1965867
- OXEVLIPBDBFQBA-UHFFFAOYSA-N
- C90875
- SY322813
- DB-084716
- 1217800-70-8
- MFCD28785955
- CS-0183158
- MDL： MFCD28785955
- Inchi： 1S/C7H3Cl2FO/c8-5-1-4(3-11)7(10)2-6(5)9/h1-3H
- InChI Key： OXEVLIPBDBFQBA-UHFFFAOYSA-N
- SMILES： ClC1=C(C=C(C(C=O)=C1)F)Cl

Computed Properties

Exact Mass: 191.9544983g/mol
Monoisotopic Mass: 191.9544983g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 153
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 17.1Å²

4,5-Dichloro-2-fluorobenzaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB556252-1 g	4,5-Dichloro-2-fluorobenzaldehyde; .	1217800-70-8		1g	€808.00	2023-06-14
eNovation Chemicals LLC	D658660-1G	4,5-dichloro-2-fluorobenzaldehyde	1217800-70-8	97%	1g	$555	2024-07-21
eNovation Chemicals LLC	D658660-5G	4,5-dichloro-2-fluorobenzaldehyde	1217800-70-8	97%	5g	$1675	2024-07-21
eNovation Chemicals LLC	D658660-10G	4,5-dichloro-2-fluorobenzaldehyde	1217800-70-8	97%	10g	$2795	2024-07-21
eNovation Chemicals LLC	D658660-25G	4,5-dichloro-2-fluorobenzaldehyde	1217800-70-8	97%	25g	$4830	2023-09-03
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ5166-1G	4,5-dichloro-2-fluorobenzaldehyde	1217800-70-8	97%	1g	￥ 2,970.00	2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ5166-5G	4,5-dichloro-2-fluorobenzaldehyde	1217800-70-8	97%	5g	￥ 8,910.00	2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ5166-10G	4,5-dichloro-2-fluorobenzaldehyde	1217800-70-8	97%	10g	￥ 14,850.00	2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ5166-25G	4,5-dichloro-2-fluorobenzaldehyde	1217800-70-8	97%	25g	￥ 29,535.00	2023-03-31
Aaron	AR0016O3-1g	Benzaldehyde, 4,5-dichloro-2-fluoro-	1217800-70-8	97%	1g	$368.00	2025-02-10